Cas no 2172238-64-9 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclobutyl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclobutyl}acetic acid
• CAS No: 2172238-64-9
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6219100
• PubChem ID: 165552701
• Update Time: 2025-06-10

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclobutyl}acetic acid
• 2172238-64-9
• EN300-1484456
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxane-4-amido]cyclobutyl}acetic acid

• Inchi： 1S/C27H30N2O6/c30-23(31)16-26(10-5-11-26)28-24(32)27(12-14-34-15-13-27)29-25(33)35-17-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,22H,5,10-17H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： WKHWVCVVZCNVFA-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)(C(NC1(CC(=O)O)CCC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclobutyl}acetic acid

Introduction to 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclobutyl}acetic acid (CAS No. 2172238-64-9)

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclobutyl}acetic acid, identified by the CAS number 2172238-64-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl ring, an oxane bridge, and an amino group functionalized with a methoxycarbonyl moiety. The presence of a 9H-fluoren-9-yl substituent further enhances its molecular complexity, making it a promising candidate for various biochemical applications.

The structural design of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclobutyl}acetic acid is meticulously crafted to exploit its potential in drug discovery and development. The cyclobutyl ring contributes to steric hindrance, which can be critical in modulating binding affinity to biological targets. Meanwhile, the oxane bridge introduces flexibility into the molecule, allowing for conformational adjustments that may improve pharmacokinetic properties. The amino group, protected as a methoxycarbonyl derivative, offers modularity for further chemical transformations, enabling researchers to tailor the compound for specific therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclobutyl}acetic acid and biological targets. Studies suggest that the fluoren-9-yl moiety can enhance binding stability due to its hydrophobic interactions and π-stacking capabilities. This feature is particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions, which are increasingly recognized as key players in various diseases. The compound's ability to engage multiple binding sites simultaneously may lead to synergistic effects, improving therapeutic outcomes.

In the realm of medicinal chemistry, the synthesis of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclobutyl}acetic acid has been optimized through multi-step organic reactions, including cyclization, functional group interconversion, and protective group strategies. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for preclinical and clinical studies. Researchers have leveraged transition metal catalysis and asymmetric synthesis techniques to achieve enantiopure forms of this compound, addressing the growing demand for chiral drugs in modern medicine.

The pharmacological profile of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclobutyl}acetic acid has been preliminarily explored through in vitro assays. Initial findings indicate potential activity against enzymes involved in inflammatory pathways, making it a candidate for treating chronic inflammatory diseases. Additionally, its structural features suggest compatibility with receptors or ion channels implicated in neurological disorders. These preliminary results warrant further investigation into its therapeutic potential, including pharmacokinetic studies and animal models.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel bioactive compounds like 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-amidocyclobutyl}acetic acid. Predictive models have been employed to screen virtual libraries for molecules with desired physicochemical properties and biological activity. This approach has not only shortened the timeline for hit identification but also reduced experimental costs. As such, computational predictions have become indispensable tools in guiding synthetic efforts toward high-value candidates such as this one.

The role of CAS No. 2172238-64-9 in academic and industrial research underscores its significance as a building block for more complex derivatives. Researchers often use this compound as a scaffold to explore structure-function relationships, aiming to develop next-generation therapeutics with improved efficacy and safety profiles. The versatility of its functional groups allows for diverse modifications, enabling tailoring to specific disease targets while maintaining core structural integrity.

Future directions in the study of 2-{1-(4-((9H-fluorenylmethoxycarbonyl)amino)oxan-4-carboxamido)cyclopentyl}-3-carboxylic acid (CAS No.2172238-64-9) include exploring its role in combination therapies and investigating its potential as an adjuvant in vaccine development. The compound's ability to modulate multiple biological pathways makes it an attractive candidate for multifunctional drugs that address complex diseases from multiple angles. Furthermore, green chemistry principles are being applied to optimize synthetic routes, minimizing environmental impact while maintaining high yields.

In conclusion,2-{1-(4-((9H-fluorenylmethoxyc carbonyl)amino)< strong> oxan strong>< strong > 4 strong>< strong > - strong>< strong > carboxamide strong>)cyclopentyl}-< strong > 3 strong>< strong > - strong>< strong > carboxylic acid strong>(CAS No.2172238-64 - strong> 9 str ong > ) represents a significant advancement in pharmaceutical chemistry with broad applications across medicinal research and drug development pipelines . Its unique structural attributes , coupled with promising preliminary data , position it as a valuable asset in the quest for novel therapeutics . As research progresses , further insights into its mechanisms of action and therapeutic potential are expected to emerge , solidifying its role as a cornerstone compound in modern drug discovery . p >